Cas no 19923-09-2 ( )

  structure
  structure
Product name: 
CAS No:19923-09-2
MF:C6H9N5O2S
MW:215.23296
CID:908652
PubChem ID:4565867

  Chemical and Physical Properties

Names and Identifiers

    • Ethyl (5-amino-1H-1,2,4-triazole-1-carbothioyl)carbamate
    • 19923-09-2
    • 1-carbethoxythiocarbamoyl-5-amino-1,2,4-triazole
    • NSC-149004
    • NSC149004
    • DTXSID20404329
    •  
    • Inchi: InChI=1S/C6H9N5O2S/c1-2-13-6(12)10-5(14)11-4(7)8-3-9-11/h3H,2H2,1H3,(H2,7,8,9)(H,10,12,14)
    • InChI Key: IZHXLJVMXFNLIR-UHFFFAOYSA-N
    • SMILES: CCOC(=O)NC(=S)N1C(=NC=N1)N

Computed Properties

  • Exact Mass: 215.04787
  • Monoisotopic Mass: 215.04769572g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 236
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 127Ų
  • XLogP3: 1.1

Experimental Properties

  • PSA: 95.06

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